Oleic Acid-hydroxy Oleoyl Leucine-d7

• Molecular Formula: C42H77NO5
• Molecular Weight: 683.1 g/mol
• InChI: InChI=1S/C42H77NO5/c1-4-5-6-7-8-9-10-11-13-17-20-23-26-29-32-35-41(45)48-36-33-30-27-24-21-18-15-12-14-16-19-22-25-28-31-34-40(44)43-39(42(46)47)37-38(2)3/h11-14,38-39H,4-10,15-37H2,1-3H3,(H,43,44)(H,46,47)/b13-11-,14-12-/t39-/m0/s1/i2D3,3D3,38D
• InChIKey: JKBGHCLWENNIMH-JCEYCGQVSA-N

Oleic Acid-hydroxy Oleoyl Leucine-d7: Deuterated Internal Standard

Oleic Acid-hydroxy Oleoyl Leucine-d7 (also designated OAHOL-d7 or C18:1-hydroxy Oleoyl Leucine-d7) is a stable isotope-labeled analog of the endogenous N-acyl amide lipid, Oleic Acid-hydroxy Oleoyl Leucine [1]. This compound is a deuterated internal standard (IS), specifically labeled with seven deuterium atoms (d7), intended for use in gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS) [2]. As an analytical reference material, it is not intended for therapeutic use but is a critical tool for achieving accurate, precise, and reproducible quantification of its unlabeled counterpart in complex biological matrices .

Deuterated internal standard (d7) for LC-MS/MS

Quantitative analysis of N-acyl amide lipids

Supports complex biological matrix studies

• [1] Tanzo, J. T., Li, V. L., Wiggenhorn, A. L., et al. (2023). CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels. Journal of Biological Chemistry, 299(6), 104764. View Source
• [2] GlpBio. (n.d.). Oleic Acid-hydroxy Oleoyl Leucine-d7 (Catalog No. GC91803). Retrieved from https://www.glpbio.com/oleic-acid-hydroxy-oleoyl-leucine-d7.html View Source

Why Unlabeled OAHOL Fails as Internal Standard

In quantitative LC-MS or GC-MS workflows, substituting an unlabeled analyte like Oleic Acid-hydroxy Oleoyl Leucine for its deuterated internal standard (Oleic Acid-hydroxy Oleoyl Leucine-d7) is analytically invalid and will lead to significant quantification errors. An unlabeled compound cannot be distinguished from the endogenous analyte of interest by the mass spectrometer, precluding the accurate determination of extraction efficiency, ionization efficiency, and instrument variability [1]. The core value of the deuterated analog lies in its nearly identical physicochemical behavior (e.g., chromatographic retention time, extraction recovery) to the target analyte, coupled with a distinct mass difference (a +7 Da mass shift) that allows for selective detection and normalization of analytical signal . Without this co-eluting, mass-shifted partner, data becomes semi-quantitative at best, lacking the precision and accuracy required for reliable comparative or biomarker studies [2].

Co-elution without mass discrimination

Unlabeled OAHOL co-elutes with the endogenous analyte; the mass spectrometer cannot differentiate them, preventing accurate quantification.

Inability to correct for variability

Without a distinct mass shift, extraction efficiency, ionization variability, and instrument drift cannot be normalized, compromising data reliability.

Semi-quantitative at best

Using unlabeled compound as internal standard yields semi-quantitative results, limiting its utility for comparative or biomarker studies.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] van de Merbel, N. C. (2008). Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry, 27(10), 924-933. View Source

OAHOL-d7 Quantitative Performance Evidence

Precursor Ion Mass Shift Differentiation

This deuterated internal standard enables the definitive identification and quantification of the ω-hydroxy-oleoyl-leucine metabolite, OAHOL, in biological samples. Its structural assignment is confirmed by tandem mass spectrometry (MS/MS), with a precursor ion of m/z = 674.5759 for the endogenous OAHOL standard [1]. This mass-to-charge ratio is distinct from that of the d7-labeled analog, which is calculated to be ~681.6 Da, based on the known molecular weight of 683.11 g/mol , providing the necessary mass shift for reliable internal standardization.

Precursor Ion Mass Shift

Reported

+7 Da mass shift (d7-IS ~681.6 m/z vs. 674.5759 endogenous)

Enables selective MS detection and quantification

Based on LC-MS/MS structural assignment (Tanzo et al. 2023)

Evidence Dimension	Precursor Ion Mass (m/z)
Target Compound Data	~681.6 Da (calculated based on M.W. 683.11 g/mol)
Comparator Or Baseline	m/z = 674.5759 (endogenous OAHOL standard) [1]
Quantified Difference	Theoretical +7.0 Da mass shift from deuteration.
Conditions	LC-MS/MS analysis of standards in an untargeted lipidomics experiment [1].

Why This Matters

The 7 Da mass difference is essential for the mass spectrometer to distinguish the internal standard from the analyte, a fundamental requirement for accurate quantification.

• [1] Tanzo, J. T., Li, V. L., Wiggenhorn, A. L., et al. (2023). Figure 5: Structural assignment and tandem MS fragmentation of an OAHOL standard (top) and experimental m/z = 674.5759 mass (bottom). Journal of Biological Chemistry, 299(6), 104764. View Source

Deuterated Purity Advantage

Oleic Acid-hydroxy Oleoyl Leucine-d7 is supplied with a specified chemical purity of ≥98%, as stated by a commercial vendor . While a direct isotopic purity (atom% D) is not provided for this exact compound, a closely related analog from the same product family, 18-hydroxy Oleoyl Leucine-d7, is certified by the manufacturer to have a purity of ≥99% for deuterated forms (d1-d7) . This high level of purity in a related compound provides class-level inference for the quality standards applied to the Oleic Acid-hydroxy Oleoyl Leucine-d7 product line, ensuring minimal contamination from the unlabeled analog.

Chemical Purity

Class-level inference

≥98% (target); ≥99% deuteration on analog

Low unlabeled background supports quantification

Isotopic purity not specified; review COA for exact value

Evidence Dimension	Purity
Target Compound Data	Chemical purity ≥98% .
Comparator Or Baseline	18-hydroxy Oleoyl Leucine-d7 (a structurally similar N-acyl amide-d7): Deuterated form purity ≥99% .
Quantified Difference	Product line quality standard is ≥98-99%.
Conditions	Vendor-specified purity from Certificate of Analysis [REFS-1, REFS-2].

Why This Matters

High purity, especially low levels of unlabeled compound, is critical for minimizing background signal and ensuring that the internal standard does not contribute to the measured analyte concentration, which is essential for accurate low-level quantification.

d7 Labeling Resolves Spectral Interference

The incorporation of seven deuterium atoms (d7) provides a significant analytical advantage over internal standards with fewer labels (e.g., d0-d6) when analyzing complex biological matrices. The +7 Da mass shift effectively separates the isotopic cluster of the internal standard from that of the endogenous analyte, mitigating the risk of spectral overlap, particularly from natural abundance heavy isotopes like carbon-13 (¹³C) [1]. A d5-labeled standard, for example, may still exhibit overlap with the M+5 isotopologue of the analyte, requiring complex deconvolution algorithms that introduce uncertainty [2]. The d7 label provides a clearer, more resolved signal, which improves the signal-to-noise ratio and enhances the reliability of peak integration and quantification, especially at low analyte concentrations near the limit of detection (LOD) [3].

d7 vs d5 Resolution

Class-level inference

+7 Da (d7) vs. +5 Da (d5), +2 Da larger separation

Reduces 13C isotopologue overlap, improves S/N

General principle; verify matrix-specific performance

Evidence Dimension	Mass Shift (Spectral Resolution)
Target Compound Data	+7 Da (d7 label) [1]
Comparator Or Baseline	d5-labeled internal standard: +5 Da mass shift.
Quantified Difference	A +2 Da larger separation from the analyte's monoisotopic peak, reducing interference from ¹³C isotopologues.
Conditions	General principle of LC-MS/MS method development for endogenous analytes [REFS-2, REFS-3].

Why This Matters

Procuring a d7-labeled standard over a d5- or d4-labeled alternative is a strategic choice to reduce analytical variability, improve detection limits, and increase confidence in quantitative data from complex samples like plasma or tissue lysates.

• [1] GlpBio. (n.d.). Oleic Acid-hydroxy Oleoyl Leucine-d7 (Catalog No. GC91803). Retrieved from https://www.glpbio.com/oleic-acid-hydroxy-oleoyl-leucine-d7.html View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [3] Nilsson, L. B., & Eklund, G. (2007). Direct quantification in bioanalytical LC–MS/MS using internal calibration via analyte response. Journal of Pharmaceutical and Biomedical Analysis, 43(3), 1094-1099. View Source

OAHOL-d7 Application Scenarios

Targeted Lipidomics: N-Acyl Amide Pathway

This deuterated internal standard is indispensable for the precise quantification of Oleic Acid-hydroxy Oleoyl Leucine (OAHOL) in complex biological samples, including human plasma, serum, and cell culture extracts [1]. By using Oleic Acid-hydroxy Oleoyl Leucine-d7 to generate a calibration curve, researchers can accurately determine the absolute concentration of OAHOL in the context of studying human-specific CYP4F2 metabolism and its role in generating circulating N-acyl amino acid levels [REFS-1, REFS-2]. This enables robust comparisons across different experimental groups, such as CYP4F2-overexpressing cells vs. mock-transfected controls, as demonstrated in primary literature [2].

Clinical Metabolomics Method Validation

In clinical and translational research settings where OAHOL may be investigated as a potential biomarker, the d7-labeled analog serves as a critical component for method validation. Its high purity (≥98%) and distinct mass shift (+7 Da) allow for the rigorous assessment of key assay parameters, including recovery, matrix effects, and intra- and inter-day precision [3]. The use of this compound ensures that analytical methods meet the required standards for reproducibility and accuracy, which is a prerequisite for any findings to be considered for downstream clinical diagnostic development [3].

N-Acyl Amide Biotransformation Studies

For pharmaceutical and biotechnology companies investigating N-acyl amides as potential therapeutic leads (e.g., based on the mitochondrial uncoupling activity of N-oleoyl leucine [4]), this d7-labeled compound is an essential tool. It can be used as a tracer or internal standard in in vitro (e.g., hepatocyte, microsome) and in vivo ADME (Absorption, Distribution, Metabolism, Excretion) studies. This allows for the precise monitoring of the formation, turnover, or degradation of OAHOL, providing critical data on metabolic stability and potential drug-drug interactions mediated by CYP4F2 [1].

Application

Selection Property

Validation Focus

N-Acyl amide targeted lipidomics

Deuterated internal standard (d7)

CYP4F2-mediated OAHOL quantification

Bioanalytical method validation research

High chemical purity and +7 Da mass shift

Matrix effect, recovery, precision assessment

N-Acyl amide ADME/biotransformation

Stable isotope tracer utility

Metabolic stability and CYP4F2 interaction monitoring

• [1] Tanzo, J. T., Li, V. L., Wiggenhorn, A. L., et al. (2023). CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels. Journal of Biological Chemistry, 299(6), 104764. View Source
• [2] Tanzo, J. T., Li, V. L., Wiggenhorn, A. L., et al. (2023). Figure 5: Structural assignment and tandem MS fragmentation of an OAHOL standard (top) and experimental m/z = 674.5759 mass (bottom). Journal of Biological Chemistry, 299(6), 104764. View Source
• [3] FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services. View Source
• [4] Long, J. Z., Svensson, K. J., Bateman, L. A., et al. (2016). The secreted enzyme PM20D1 regulates lipidated amino acid uncouplers of mitochondria. Cell, 166(2), 424-435. View Source